5-(1-benzofuran-2-yl)-4-phenyl-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(1-benzofuran-2-yl)-4-phenyl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C16H11N3OS/c21-16-18-17-15(19(16)12-7-2-1-3-8-12)14-10-11-6-4-5-9-13(11)20-14/h1-10H,(H,18,21)
• InChI Key: CPQLCYNKRBXXNA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)C3=CC4=CC=CC=C4O3
• Molecular Formula: C16H11N3OS
• DSSTOX Substance ID: DTXSID00349921
• Molecular Weight: 293.3 g/mol
• CAS RN: 112853-12-0

Description

The compound “5-(1-benzofuran-2-yl)-4-phenyl-4H-1,2,4-triazole-3-thiol” is a complex organic molecule that contains several functional groups and rings, including a benzofuran ring and a 1,2,4-triazole ring. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Molecular Structure Analysis

The molecular structure of “this compound” is complex, featuring a benzofuran ring and a 1,2,4-triazole ring. The benzofuran ring is a heterocyclic compound, consisting of a fused benzene and furan ring. The 1,2,4-triazole ring is a type of azole ring, containing three nitrogen atoms.

Mechanism of Action

The mechanism of action of benzofuran derivatives can vary depending on their specific structure and functional groups. Some benzofuran derivatives have shown antimicrobial and antioxidant activities. The mode of action of these active compounds was carried out by docking of receptor GlcN6P synthase with newly synthesized candidate ligands.

Future Directions

Benzofuran derivatives, such as “5-(1-benzofuran-2-yl)-4-phenyl-4H-1,2,4-triazole-3-thiol”, have potential applications in many fields due to their wide range of biological and pharmacological activities. Future research could focus on exploring these activities further, as well as developing new synthesis methods and studying the compound’s mechanism of action.